![molecular formula C8H7FO B137498 2-Fluoro-4-methylbenzaldehyde CAS No. 146137-80-6](/img/structure/B137498.png)
2-Fluoro-4-methylbenzaldehyde
Overview
Description
2-Fluoro-4-methylbenzaldehyde is a compound that belongs to the class of organic compounds known as fluorobenzaldehydes. These compounds contain a benzene ring substituted with both a fluorine atom and an aldehyde group. While the provided papers do not directly discuss 2-fluoro-4-methylbenzaldehyde, they provide insights into the properties and reactions of structurally related compounds, which can be used to infer some aspects of 2-fluoro-4-methylbenzaldehyde's behavior.
Synthesis Analysis
The synthesis of fluorobenzaldehydes can be achieved through various methods. One approach for synthesizing fluorobenzaldehydes involves the substitution of chlorobenzaldehydes with fluoride ions using a reagent system consisting of potassium fluoride, tetraphenylphosphonium halide, and 18-crown-6 or poly(ethylene glycol) dimethyl ether, as described for 4-fluorobenzaldehyde . This method could potentially be adapted for the synthesis of 2-fluoro-4-methylbenzaldehyde by starting with the appropriate chloro-derivative.
Molecular Structure Analysis
The molecular structure of fluorobenzaldehydes has been studied using various spectroscopic and computational techniques. For instance, the crystal structure and vibrational spectra of 2-fluoro-4-bromobenzaldehyde were investigated using X-ray diffraction and vibrational spectroscopy, supported by density functional theory (DFT) simulations . These studies can provide valuable information about the preferred conformations and molecular geometries of related compounds, such as 2-fluoro-4-methylbenzaldehyde.
Chemical Reactions Analysis
Fluorobenzaldehydes can undergo a variety of chemical reactions. For example, o-fluorobenzaldehydes have been used in the synthesis of indazoles through condensation with hydrazine . Although this reaction specifically involves o-fluorobenzaldehydes, it suggests that 2-fluoro-4-methylbenzaldehyde may also participate in similar condensation reactions due to the presence of the reactive aldehyde group.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorobenzaldehydes can be influenced by the substituents on the benzene ring. Studies on compounds like 5-fluoro-2-methylbenzaldehyde have used FT-IR and FT-Raman spectroscopy, along with DFT calculations, to analyze vibrational modes and molecular properties . These analyses can shed light on the behavior of 2-fluoro-4-methylbenzaldehyde in various environments. Additionally, the presence of C-H...O hydrogen bonding in liquid 4-fluorobenzaldehyde has been confirmed by spectroscopic and theoretical methods, which could also be relevant for understanding the properties of 2-fluoro-4-methylbenzaldehyde .
Scientific Research Applications
Synthesis and Catalysis
- Synthesis Pathways : 2-Fluoro-4-methylbenzaldehyde is involved in self-terminated cascade reactions during ethanol upgrading, forming methylbenzaldehydes, which are precursors for phthalic anhydride and terephthalic acid. These reactions compete with the Guerbet reaction and lead to the selective conversion of bioethanol to value-added chemicals (Moteki, Rowley, & Flaherty, 2016).
- Catalytic Oxidation : In the context of catalytic processes, 2-Fluoro-4-methylbenzaldehyde can be produced in water-soluble copper-catalyzed oxidation of benzyl alcohols at room temperature, highlighting its role in green chemistry and sustainable synthesis methods (Wu et al., 2016).
Material Science and Adsorption
- Microporous Polyaminals : Research has demonstrated the use of 4-methylbenzaldehyde derivatives in the synthesis of microporous polyaminal networks, which have applications in carbon dioxide adsorption. This suggests the potential of 2-Fluoro-4-methylbenzaldehyde in similar applications (Li, Zhang, & Wang, 2016).
Spectroscopy and Chemical Analysis
- Vibrational Spectroscopy : Detailed vibrational spectroscopic analysis of compounds like 5-Fluoro-2-Methylbenzaldehyde, closely related to 2-Fluoro-4-methylbenzaldehyde, has been performed. This includes studying molecular geometry, frequencies, and molecular electrostatic potential, which are critical for understanding the chemical properties and potential applications (Iyasamy, Varadharajan, & Sivagnanam, 2016).
Conformational Analysis
- Molecular Conformations : The conformational analysis of fluoro-substituted benzaldehydes, including 2-fluorobenzaldehyde, has been studied using techniques like the lanthanide-induced shift (LIS) technique. This research aids in understanding the molecular structure and behavior of such compounds in different solvents (Abraham et al., 1997).
Synthesis of Analogous Compounds
- Synthetic Pathways : Various studies have focused on the synthesis of compounds closely related to 2-Fluoro-4-methylbenzaldehyde, such as Methyl 4-Bromo-2-methoxybenzoate and others. These studies highlight the versatility and utility of fluoro-substituted benzaldehydes in organic synthesis (Chen, 2008).
Fluorescence Studies
- Hydrogen-Bonding-Induced Fluorescence : Research on solvatochromic fluorophores, which include derivatives of benzaldehydes, has been conducted. These compounds are important for studying biological events due to their fluorescence properties that change depending on their hydrogen-bonding environment (Okada, Sugai, & Chiba, 2016).
Biological and Medical Applications
- Synthesis of Biologically Active Compounds : The synthesis of fluorinated analogues of combretastatin A-4, using fluorinated benzaldehydes, indicates the potential of 2-Fluoro-4-methylbenzaldehyde in the creation of anticancer agents (Lawrence et al., 2003).
Safety and Hazards
2-Fluoro-4-methylbenzaldehyde may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended when handling this compound .
Mechanism of Action
Target of Action
It’s known that benzylic compounds often undergo reactions at the benzylic position .
Mode of Action
The mode of action of 2-Fluoro-4-methylbenzaldehyde involves interactions at the benzylic position. These interactions can include free radical bromination, nucleophilic substitution, and oxidation . The exact mode of action can vary depending on the specific reaction conditions and the presence of other reactants.
Biochemical Pathways
Reactions at the benzylic position can lead to various downstream effects, including the formation of new compounds .
properties
IUPAC Name |
2-fluoro-4-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO/c1-6-2-3-7(5-10)8(9)4-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVDRIMBGRZBWPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80380958 | |
Record name | 2-Fluoro-4-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-methylbenzaldehyde | |
CAS RN |
146137-80-6 | |
Record name | 2-Fluoro-4-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Fluoro-4-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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